Cas no 1554584-49-4 (3-Amino-2-(pyrrolidin-3-yl)propanoic acid)

• Product Name: 3-Amino-2-(pyrrolidin-3-yl)propanoic acid
• CAS No: 1554584-49-4
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 6309493
• PubChem ID: 83815596
• Update Time: 2025-05-21

3-Amino-2-(pyrrolidin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1554584-49-4
• 3-Amino-2-(pyrrolidin-3-yl)propanoicacid
• 3-Amino-2-(pyrrolidin-3-yl)propanoic acid
• EN300-764541

• Inchi： 1S/C7H14N2O2/c8-3-6(7(10)11)5-1-2-9-4-5/h5-6,9H,1-4,8H2,(H,10,11)
• InChI Key： WIGAIICBYMWNHC-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1CNCC1)=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-2-(pyrrolidin-3-yl)propanoic acid

3-Amino-2-(pyrrolidin-3-yl)propanoic Acid: A Comprehensive Overview

3-Amino-2-(pyrrolidin-3-yl)propanoic acid, with the CAS number 1554584-49-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group, a pyrrolidine ring, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile compound with potential applications in drug design and synthesis.

The pyrrolidine ring, a five-membered saturated heterocyclic compound, is a key feature of this molecule. Pyrrolidine derivatives are known for their ability to modulate biological activities, making them valuable in the development of therapeutic agents. The presence of the amino group further enhances the compound's reactivity, enabling it to participate in various chemical reactions such as amidation and esterification. These properties make 3-Amino-2-(pyrrolidin-3-yl)propanoic acid a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor for peptide synthesis, where its amino and carboxylic acid groups can be utilized to form peptide bonds. This has led to its application in the development of bioactive peptides with potential therapeutic applications. Additionally, the compound has been investigated for its ability to act as a chiral auxiliary in asymmetric synthesis, a technique that is crucial for the production of enantiomerically pure compounds.

The synthesis of 3-Amino-2-(pyrrolidin-3-yl)propanoic acid involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. One common approach involves the reaction of pyrrolidine with an appropriate aldehyde or ketone, followed by reduction and subsequent functionalization to introduce the amino and carboxylic acid groups. The optimization of these steps is critical to ensure high yields and purity of the final product.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain proteases, suggesting potential applications in the treatment of conditions such as inflammation and cancer. Furthermore, its structural similarity to naturally occurring amino acids makes it an attractive candidate for exploring interactions with protein targets.

The development of efficient analytical methods for the characterization of 3-Amino-2-(pyrrolidin-3-yl)propanoic acid has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its identity and purity. These methods are essential for ensuring the reliability of experimental results and facilitating further research into its properties.

In conclusion, 3-Amino-2-(pyrrolidin-3-yl)propanoic acid is a versatile compound with significant potential in organic synthesis and medicinal chemistry. Its unique structure, reactivity, and biological activity make it a valuable tool for researchers in these fields. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.